5-Methyl-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%
Overview
Description
5-Methyl-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% (5-MPCPBA) is an organic compound that is commonly used in laboratory experiments and scientific research. It is an important intermediate in the synthesis of several pharmaceuticals, such as the anti-epileptic drug pregabalin. 5-MPCPBA is a white crystalline solid with a melting point of 141-143°C and is soluble in both water and organic solvents. It has a molecular weight of 254.3 g/mol and a molecular formula of C14H15NO3.
Mechanism of Action
The mechanism of action of 5-Methyl-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% is not well understood. However, it is believed to be involved in the synthesis of various pharmaceuticals and other organic compounds. It is thought to act as a nucleophile in the reaction, attacking the electrophilic carbon of the benzaldehyde molecule. This reaction then forms the desired product, 5-Methyl-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Methyl-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% are not well understood. However, it is believed to be involved in the synthesis of various pharmaceuticals and other organic compounds. It is also believed to have anti-inflammatory and anti-convulsant properties.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Methyl-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% in laboratory experiments include its high purity, low cost, and ease of synthesis. Additionally, it is a stable and non-toxic compound, making it safe to use in laboratory experiments. However, there are some limitations to using 5-Methyl-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% in laboratory experiments. For example, it is not very soluble in water, and it has a low solubility in organic solvents.
Future Directions
Given the potential applications of 5-Methyl-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% in the synthesis of various pharmaceuticals and other organic compounds, there are several possible future directions for research. These include further investigation into the mechanism of action of 5-Methyl-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95%, exploring its potential applications in the synthesis of various drugs, and studying its biochemical and physiological effects. Additionally, further research into the advantages and limitations of using 5-Methyl-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% in laboratory experiments could be beneficial.
Synthesis Methods
5-Methyl-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% is synthesized from the reaction of 2-methyl-3-pyridinecarboxaldehyde and benzaldehyde in the presence of a base catalyst. The reaction is carried out in an inert atmosphere at a temperature of 110-120°C for 3-4 hours. The desired product is then isolated by recrystallization from a suitable solvent.
Scientific Research Applications
5-Methyl-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% is widely used in scientific research as an intermediate for the synthesis of various pharmaceuticals. It is also used in the synthesis of other organic compounds, such as benzoxazoles, benzothiazoles, and benzimidazoles. In addition, 5-Methyl-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid, 95% has been used in the synthesis of biologically active compounds such as the anti-inflammatory drug celecoxib.
properties
IUPAC Name |
5-methyl-2-[3-(pyrrolidine-1-carbonyl)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO3/c1-13-7-8-16(17(11-13)19(22)23)14-5-4-6-15(12-14)18(21)20-9-2-3-10-20/h4-8,11-12H,2-3,9-10H2,1H3,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CISVKHUBXHNWPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CC(=CC=C2)C(=O)N3CCCC3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10692091 |
Source
|
| Record name | 4-Methyl-3'-(pyrrolidine-1-carbonyl)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10692091 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-2-(3-pyrrolidinylcarbonylphenyl)benzoic acid | |
CAS RN |
1261940-83-3 |
Source
|
| Record name | 4-Methyl-3'-(pyrrolidine-1-carbonyl)[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10692091 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
